molecular formula C9H12N2O3 B8331588 Butyl 6-oxo-1,6-dihydropyridazine-3-carboxylate CAS No. 63001-34-3

Butyl 6-oxo-1,6-dihydropyridazine-3-carboxylate

Cat. No.: B8331588
CAS No.: 63001-34-3
M. Wt: 196.20 g/mol
InChI Key: QSMVTNZZUSDDNG-UHFFFAOYSA-N
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Description

Butyl 6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

63001-34-3

Molecular Formula

C9H12N2O3

Molecular Weight

196.20 g/mol

IUPAC Name

butyl 6-oxo-1H-pyridazine-3-carboxylate

InChI

InChI=1S/C9H12N2O3/c1-2-3-6-14-9(13)7-4-5-8(12)11-10-7/h4-5H,2-3,6H2,1H3,(H,11,12)

InChI Key

QSMVTNZZUSDDNG-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)C1=NNC(=O)C=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 6-oxo-1,6-dihydropyridazine-3-carboxylic acid (British patent no. 856409) (52 g, 0.33 mol) in nBuOAc (80 ml) and butanol (80 ml) was treated with concentrated sulphuric acid (5 ml). The mixture was heated at reflux under a Dean-Stark trap. After 5 hours water production had ceased. The reaction was allowed to cool to ambient temperature and after standing overnight, the precipitate was filtered, washed with diethyl ether and dried to give butyl 6-oxo-1,6-dihydropyridazine-3-carboxylate as a white solid (55.2 g, 85%) m.p. 81-83° C.
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52 g
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5 mL
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80 mL
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80 mL
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Synthesis routes and methods II

Procedure details

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Synthesis routes and methods III

Procedure details

A mixture of 6-oxo-1,6-dihydropyridazine-3-carboxylic acid (117.24 g) [Ref: British Patent 856, 409], n-butyl acetate (293 ml), n-butanol (410 ml) and conc. H2SO4 (5.9 ml) was heated at reflux for 1 hour. The solvent was evaporated and the residue washed with n-butyl acetate to give n-butyl 6-oxo-1,6-dihydropyridazine-3-carboxylate (130.6 g, 79.6% yield), mpt 79°-8° C.
Quantity
117.24 g
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reactant
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293 mL
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5.9 mL
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410 mL
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